Cas no 2320538-21-2 (3-(2H-1,3-benzodioxol-5-yl)-1-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]urea
• CAS No: 2320538-21-2
• MF: C₁₈H₁₇N₅O₃
• MW: 351.359283208847
• CID: 5764941
• PubChem ID: 121176488
• Update Time: 2025-07-10

3-(2H-1,3-benzodioxol-5-yl)-1-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxol-5-yl)-3-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)urea
• 3-(2H-1,3-benzodioxol-5-yl)-1-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]urea
• 1-(1,3-benzodioxol-5-yl)-3-[1-phenyl-2-(triazol-2-yl)ethyl]urea
• AKOS032725851
• 2320538-21-2
• F6514-6811

• Inchi： 1S/C18H17N5O3/c24-18(21-14-6-7-16-17(10-14)26-12-25-16)22-15(11-23-19-8-9-20-23)13-4-2-1-3-5-13/h1-10,15H,11-12H2,(H2,21,22,24)
• InChI Key： RXHRYKWQEKKENJ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(NC(C1C=CC=CC=1)CN1N=CC=N1)=O

Computed Properties

• Exact Mass: 351.13313942g/mol
• Monoisotopic Mass: 351.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.3Ų

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]urea

Research Brief on 3-(2H-1,3-benzodioxol-5-yl)-1-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]urea (CAS: 2320538-21-2)

In recent years, the compound 3-(2H-1,3-benzodioxol-5-yl)-1-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]urea (CAS: 2320538-21-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The compound, characterized by its unique structural features, including a benzodioxole moiety and a triazole ring, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic processes. The synthesis of this compound typically involves multi-step organic reactions, with recent advancements focusing on improving yield and purity through optimized catalytic conditions.

In vitro and in vivo studies have demonstrated that 3-(2H-1,3-benzodioxol-5-yl)-1-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]urea exhibits promising activity against a range of molecular targets. For instance, it has shown inhibitory effects on kinases implicated in cancer cell proliferation, as well as anti-inflammatory properties by modulating cytokine production. These findings suggest its potential as a lead compound for the development of novel therapeutics.

Despite these promising results, challenges remain in terms of pharmacokinetics and toxicity profiles. Recent research has focused on structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and high-throughput screening have been employed to identify derivatives with improved efficacy and safety.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]urea represents a compelling area of research in medicinal chemistry. Ongoing studies are expected to further elucidate its mechanisms of action and explore its therapeutic potential in various disease models. The integration of advanced synthetic techniques and biological assays will be crucial in translating these findings into clinical applications.